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Compound of Interest

Compound Name: ZD-7155
Cat. No.: B1228687
Get Quote
\ J

Part 1: Core Directive & Operational Summary

Immediate Action Required: Treat ZD-7155 as a High-Potency Active Pharmaceutical
Ingredient (HPAPI). Due to its nanomolar affinity (IC50 = 3.8 nM) for Angiotensin Il type 1
receptors, this compound presents significant pharmacological risks if aerosolized or
introduced into municipal water systems.

The Golden Rule of ZD-7155 Disposal: Zero Drain Disposal. Under no circumstances should
ZD-7155 (solid or solution) be flushed down laboratory sinks. Its biological stability and potency
necessitate incineration or certified hazardous chemical waste processing.

Part 2: Physicochemical Properties & Waste
Classification

To ensure compatibility with your facility's waste streams, verify the specific formulation (usually
Hydrochloride salt) against these parameters.
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Property

Data

Operational Implication

Chemical Name

ZD-7155 Hydrochloride

Labeling requirement for waste

tags.

Required for regulatory

CAS Number 146709-78-6 )
tracking (EPA/RCRA).
High concentration stocks;
Solubility (DMSO) ~250 mg/mL treat as Organic Solvent

Waste.

Solubility (Water)

~4.17 mg/mL (w/ warming)

Aqueous dilutions; treat as

Toxic Aqueous Waste.

Bioactivity

AT1 Antagonist (IC50=3.8 nM)

Extreme potency; requires

double-bagging of solids.

Physical State

Solid (White to Yellow)

High inhalation risk during

weighing; use fume hood.

Part 3: Step-by-Step Disposal Protocols

As a Senior Application Scientist, | advocate for a "Stream-Segregated" approach. Mixing

incompatible waste streams is the most common cause of laboratory accidents and regulatory

fines.

Protocol A: Disposal of Solid Waste (Pure Compound)

Applicability: Expired powder, spill cleanup residues, or weighing paper.

o Containment: Do not throw loose powder into general trash. Place the material inside a

sealable secondary container (e.g., a 50mL conical tube or a heavy-duty Ziploc bag).

o Labeling: Affix a hazardous waste tag immediately. Mark as "Solid Chemical Waste: Toxic."

e Segregation: Deposit into the facility’s Solid Hazardous Waste Drum (usually the black or

blue wide-mouth barrel).
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o Why? Loose powder can aerosolize when the main waste drum is opened, exposing
future users. Double-containment prevents this "puff" effect.

Protocol B: Disposal of Liquid Waste (Stock Solutions)
Applicability: DMSO stocks or cell culture media containing ZD-7155.

e Analyze the Solvent:
o If DMSO/Ethanol based: Dispose into Non-Halogenated Organic Solvent Waste.
o If Aqueous (Water/Buffer) based: Dispose into Aqueous Toxic Waste.
e Rinse & Deactivate:
o Triple-rinse the empty stock vial with a small volume of Ethanol.
o Add the rinsate to the Organic waste stream.

o Mechanism:[1][2][3] Ethanol solubilizes residual lipophilic compound better than water,
ensuring the glass is truly "RCRA empty" before glass recycling.

Protocol C: Contaminated Debris (The "Hidden" Hazard)

Applicability: Pipette tips, gloves, and paper towels used during handling.

» Pipette Tips: Eject directly into a dedicated solid waste container inside the fume hood. Do
not let tips sit on the bench.

e Gloves: If you handled high concentrations (>10 mM), dispose of gloves as Solid Chemical
Waste. For trace handling, standard lab trash is generally acceptable unless visible
contamination is present.

Part 4: Decontamination & Spill Response

If ZD-7155 is spilled on the benchtop or balance:

¢ Isolate: Mark the area. Put on fresh nitrile gloves and an N95 mask (if powder is loose).
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Solubilize: Do not use dry paper towels (spreads dust). Dampen a paper towel with 70%
Ethanol or DMSO.

o Scientific Logic:[1][4][5] ZD-7155 is highly soluble in DMSO and moderately in alcohol.
Water alone may cause the hydrophobic regions of the molecule to adhere to surface
micropores.

Wipe: Wipe from the outside of the spill toward the center.

Wash: Follow with a soap and water wash to remove the solvent residue.

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.

Part 5: Visualized Workflow (Decision Logic)

The following diagram illustrates the critical decision-making process for ZD-7155 waste
streams to ensure compliance and safety.
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Figure 1: Decision matrix for segregating ZD-7155 waste streams based on physical state and
solvent composition.

Part 6: Scientific Rationale & Safety (The "Why")

Why strict segregation? ZD-7155 is a specific Angiotensin Il Type 1 (AT1) receptor antagonist.
In pharmacological research, it is often dissolved in DMSO for stock solutions.
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e The Risk: Pouring DMSO-based stocks into an aqueous waste carboy containing bleach
(sodium hypochlorite) can result in an exothermic reaction or the release of toxic volatiles.

» The Fix: Always segregate organic solvents from aqueous waste.

Why no drain disposal? While ZD-7155 is not always classified as a "P-list" acutely toxic waste
by the EPA (unlike Sodium Azide or Cyanide), it is a bioactive cardiovascular agent.
Conventional wastewater treatment plants are not designed to filter out complex small-
molecule inhibitors. Releasing this into the water table introduces risks to aquatic life and
downstream water quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1228687/docs#zd-7155-disposal-handling-
operational-safety-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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